Cas no 2248298-99-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-oxazol-5-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-oxazol-5-yl)benzoate
• CAS No: 2248298-99-7
• MF: C₁₈H₁₀N₂O₅
• MW: 334.28240442276
• CID: 5853467
• PubChem ID: 165723865
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-oxazol-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248298-99-7
• EN300-6518313
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-oxazol-5-yl)benzoate

• Inchi： 1S/C18H10N2O5/c21-16-13-6-1-2-7-14(13)17(22)20(16)25-18(23)12-5-3-4-11(8-12)15-9-19-10-24-15/h1-10H
• InChI Key： GEGJRNMHLUAINY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C2=CN=CO2)C=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 334.05897142g/mol
• Monoisotopic Mass: 334.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-oxazol-5-yl)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-oxazol-5-yl)benzoate (CAS No. 2248298-99-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-oxazol-5-yl)benzoate, identified by its CAS number 2248298-99-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities. The presence of both dioxo and oxazol moieties in its molecular structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-oxazol-5-yl)benzoate is reminiscent of several bioactive scaffolds that have been explored in recent years. The isoindole core is particularly noteworthy, as it has been implicated in various pharmacological applications due to its ability to modulate biological pathways. Specifically, isoindole derivatives have shown promise in the development of anti-inflammatory, antiviral, and anticancer agents. The incorporation of a benzoate group further enhances the compound's potential by introducing a polar moiety that can improve solubility and bioavailability, critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The dioxo group within the molecule is particularly interesting as it can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. These interactions are often crucial for the binding affinity and specificity of drug candidates. Additionally, the oxazol ring introduces a oxygenated heterocycle that can influence the electronic properties of the molecule, thereby affecting its reactivity and biological activity. Such structural features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-oxazol-5-yl)benzoate a compelling subject for further study.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-oxyazol5yI)benzoate involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include cyclization reactions to form the heterocyclic cores followed by functional group interconversions to introduce the necessary substituents. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for subsequent biological evaluation. Recent advancements in catalytic processes have also enabled more efficient routes to these types of compounds, reducing both reaction times and environmental impact.

Biological activity is often the primary focus when evaluating new chemical entities like CAS No2248298997. Preliminary studies suggest that this compound exhibits interesting pharmacological properties that warrant further investigation. For instance, its structural similarity to known bioactive molecules suggests potential interactions with enzymes or receptors involved in disease pathways. Additionally, computational modeling has been employed to predict binding affinities and identify potential target proteins. These computational approaches are increasingly valuable in modern drug discovery pipelines as they allow for rapid screening of large libraries of compounds.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their diverse biological activities and favorable pharmacokinetic profiles. The combination of an isoindole, dioxo, and oxazol framework in CAS No2248298997 positions it as a versatile scaffold for designing novel therapeutics. Researchers are particularly interested in exploring its potential as an inhibitor or modulator of key enzymes or signaling pathways associated with various diseases. Moreover, the benzoate moiety may contribute to improved oral bioavailability by enhancing solubility and permeability across biological membranes.

In conclusion,CAS No2248298997, corresponding to 1,3-dioxo - 23 - dihydro - 11H - isoind ol - 21 - yl 31(13 ox az01 -5 yI) ben zo ate , represents an exciting advancement i n pharma ceutical chemistry . Its complex structure , featuring multiple functional groups , makes it a promising candidate for further exploration i n drug discovery . With ongoing research delving into its pharmacological properties , this compound holds significant promise f or developing novel therapeutic agents . As synthetic methodologies continue t o evolve , expect t o see more innovative approaches being applied t o constructing such intricate molecules . The future l ooks bright f or harnessing t he potential o f such advanced chemical entities i n addressing unmet medical needs .